Cas no 2411219-12-8 (N-{1-(difluoromethyl)-1H-indol-3-ylmethyl}prop-2-enamide)

• Product Name: N-{1-(difluoromethyl)-1H-indol-3-ylmethyl}prop-2-enamide
• CAS No: 2411219-12-8
• MF: C₁₃H₁₂F₂N₂O
• MW: 250.243989944458
• CID: 5414915
• PubChem ID: 146108508
• Update Time: 2025-11-06

N-{1-(difluoromethyl)-1H-indol-3-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(Difluoromethyl)indol-3-yl]methyl]prop-2-enamide
• 2411219-12-8
• N-{[1-(difluoromethyl)-1H-indol-3-yl]methyl}prop-2-enamide
• EN300-26584514
• Z2738286314
• N-[[1-(Difluoromethyl)-1H-indol-3-yl]methyl]-2-propenamide
• N-{1-(difluoromethyl)-1H-indol-3-ylmethyl}prop-2-enamide

• Inchi： 1S/C13H12F2N2O/c1-2-12(18)16-7-9-8-17(13(14)15)11-6-4-3-5-10(9)11/h2-6,8,13H,1,7H2,(H,16,18)
• InChI Key： JVNCDHOKPVXFKF-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(N(C(F)F)C=1)C=CC=C2)(=O)C=C

Computed Properties

• Exact Mass: 250.09176933g/mol
• Monoisotopic Mass: 250.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 446.7±45.0 °C(Predicted)
• pka: 14.36±0.46(Predicted)

Additional information on N-{1-(difluoromethyl)-1H-indol-3-ylmethyl}prop-2-enamide

Recent Advances in the Study of N-{1-(difluoromethyl)-1H-indol-3-ylmethyl}prop-2-enamide (CAS: 2411219-12-8)

The compound N-{1-(difluoromethyl)-1H-indol-3-ylmethyl}prop-2-enamide (CAS: 2411219-12-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent literature highlights the synthetic pathways employed to produce N-{1-(difluoromethyl)-1H-indol-3-ylmethyl}prop-2-enamide, with particular emphasis on the incorporation of the difluoromethyl group, which is known to enhance metabolic stability and bioavailability. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been utilized to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that N-{1-(difluoromethyl)-1H-indol-3-ylmethyl}prop-2-enamide exhibits promising activity against a range of cancer cell lines, including those resistant to conventional chemotherapeutic agents. Mechanistic investigations suggest that the compound may act through the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR cascade. These findings position the compound as a potential candidate for the development of novel anticancer therapies.

Further research has explored the pharmacokinetic properties of N-{1-(difluoromethyl)-1H-indol-3-ylmethyl}prop-2-enamide, revealing favorable absorption and distribution profiles in preclinical models. However, challenges related to its metabolic stability and potential toxicity remain to be addressed. Ongoing studies are focused on optimizing the compound's structure to improve its therapeutic index and reduce off-target effects.

In conclusion, N-{1-(difluoromethyl)-1H-indol-3-ylmethyl}prop-2-enamide represents a promising scaffold for the development of new therapeutic agents, particularly in oncology. Continued research efforts are essential to fully elucidate its mechanisms of action and to translate these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.